4-[3-(2-furyl)-2-propen-1-yl]morpholine

• IUPAC Name: 4-[(E)-3-(furan-2-yl)prop-2-enyl]morpholine
• InChI: InChI=1S/C11H15NO2/c1(3-11-4-2-8-14-11)5-12-6-9-13-10-7-12/h1-4,8H,5-7,9-10H2/b3-1+
• InChI Key: QCVZBQYHXWRXGO-HNQUOIGGSA-N
• Canonical SMILES: C1COCCN1CC=CC2=CC=CO2
• Isomeric SMILES: C1COCCN1C/C=C/C2=CC=CO2
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

4-[3-(2-furyl)-2-propen-1-yl]morpholine is a chemical compound that has gained significant attention in scientific research due to its unique structure and potential applications. This compound is also known as furfurylmorpholine and is classified as a heterocyclic amine. In

Mechanism of Action

The mechanism of action of 4-[3-(2-furyl)-2-propen-1-yl]morpholine is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins in biological systems. Studies have shown that this compound can bind to specific receptors in cells and modulate their activity, leading to various physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively in vitro and in vivo. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the replication of viruses, and exhibit antibacterial and antifungal activity. It has also been shown to modulate the activity of certain enzymes and proteins involved in inflammation and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[3-(2-furyl)-2-propen-1-yl]morpholine in lab experiments is its unique structure and potential biological activity. This compound can be easily synthesized and purified, making it a useful tool for studying various biological processes. However, one limitation of using this compound is its potential toxicity and adverse effects on living organisms. Careful consideration should be given to the concentration and exposure time used in experiments to ensure the safety of researchers and experimental subjects.

Future Directions

There are several potential future directions for research involving 4-[3-(2-furyl)-2-propen-1-yl]morpholine. One area of interest is in the development of new drugs and pharmaceuticals based on the structure and activity of this compound. Another area of research is in the study of the mechanism of action and physiological effects of this compound, which could lead to a better understanding of various biological processes. Additionally, the use of this compound as a catalyst in organic chemistry reactions is an area that could be further explored.

Synthesis Methods

The synthesis of 4-[3-(2-furyl)-2-propen-1-yl]morpholine involves the reaction of furfurylamine with formaldehyde and morpholine in the presence of an acid catalyst. This reaction leads to the formation of the desired product, which can be purified through distillation or chromatography. The synthesis of this compound has been studied extensively in the literature, and various modifications to the reaction conditions have been reported to improve the yield and purity of the product.

Scientific Research Applications

4-[3-(2-furyl)-2-propen-1-yl]morpholine has been investigated for its potential applications in various fields of scientific research. One of the most promising applications is in the development of new drugs and pharmaceuticals. This compound has been shown to exhibit significant biological activity, including antitumor, antiviral, and antimicrobial properties. It has also been studied for its potential use as a catalyst in organic chemistry reactions.